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Compound of Interest

Compound Name:
10-Acetoxy-8,9-epoxythymol

isobutyrate

Cat. No.: B018721 Get Quote

CAS Number: 106009-86-3

This technical guide provides a comprehensive overview of 10-Acetoxy-8,9-epoxythymol
isobutyrate, a naturally occurring thymol derivative. The information is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Identity and Properties
10-Acetoxy-8,9-epoxythymol isobutyrate is a complex organic molecule belonging to the

class of epoxythymol derivatives. It is characterized by a thymol backbone with an epoxide ring

and two ester functional groups, an acetate and an isobutyrate.

Synonyms:

[2-[3-(acetyloxymethyl)oxiran-2-yl]-5-methylphenyl] 2-methylpropanoate[1]

Propanoic acid, 2-methyl-, 2-(3-((acetyloxy)methyl)oxiranyl)-5-methylphenyl ester[1]

AETIB[1]
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Property Value Source

Molecular Formula C18H24O5 [2]

Molecular Weight 320.38 g/mol [2]

CAS Number 106009-86-3 [3][4]

PubChem CID 129165 [1]

Natural Occurrence
10-Acetoxy-8,9-epoxythymol isobutyrate has been identified as a phytochemical constituent

in various plant species, primarily within the Asteraceae family.

Known Plant Sources:

Helenium amaram[1]

Helenium arizonicum[1]

Helenium aromaticum[1]

Helenium autumnale[1]

Helenium bigelovii[1]

Helenium elegans[1]

Helenium integrifolium[1]

Inula helenium (Elecampane)[5][6]

Inula royleana[5][6]

Biological Activity
The biological activities of 10-Acetoxy-8,9-epoxythymol isobutyrate and its close analogs

have been a subject of scientific investigation. The primary reported activities are antimicrobial
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and potential anticancer effects.

Antimicrobial Activity
A closely related compound, 10-isobutyryloxy-8,9-epoxythymol isobutyrate, which shares the

same core structure, has demonstrated moderate antimicrobial activity.

Microorganism Activity Source

Staphylococcus aureus Moderate [5][6]

Enterococcus faecalis Moderate [5][6]

Escherichia coli Moderate [5][6]

Pseudomonas aeruginosa Moderate [5][6]

Candida albicans Moderate [5][6]

Potential Anticancer Activity
While direct studies on the anticancer properties of 10-Acetoxy-8,9-epoxythymol isobutyrate
are limited, a related thymol derivative, 10-isobutyryloxy-8,9-epoxy-thymyl isobutyrate, has

been noted for its promising activity as an inhibitor of protein kinase B (Akt) and extracellular

signal-regulated kinases (ERKs) in human melanoma cells.[6] However, the specific

mechanism and the signaling pathway have not been elucidated for 10-Acetoxy-8,9-
epoxythymol isobutyrate.

Experimental Protocols
Detailed experimental protocols for the specific synthesis and biological evaluation of 10-
Acetoxy-8,9-epoxythymol isobutyrate are not extensively documented in publicly available

literature. The following sections outline general methodologies that can be adapted for this

compound based on studies of similar epoxythymol derivatives.

Conceptual Synthesis Workflow
A plausible synthetic route for 10-Acetoxy-8,9-epoxythymol isobutyrate would likely involve

the epoxidation of a suitable thymol precursor followed by selective acylation. The following
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diagram illustrates a conceptual workflow.

Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 10-Acetoxy-8,9-epoxythymol
isobutyrate.

General Protocol for Antimicrobial Susceptibility Testing
The antimicrobial activity of 10-Acetoxy-8,9-epoxythymol isobutyrate can be assessed using

standard methods such as broth microdilution or agar diffusion assays to determine the

Minimum Inhibitory Concentration (MIC).

Broth Microdilution Method (Conceptual):

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in

a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

Serial Dilution: The test compound is serially diluted in the broth within a 96-well microtiter

plate to achieve a range of concentrations.

Inoculation: Each well is inoculated with the microbial suspension.

Incubation: The plates are incubated under appropriate conditions (temperature, time, and

atmosphere) for the specific microorganism.

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that visibly inhibits the growth of the microorganism.

Signaling Pathways
Currently, there is no direct scientific literature that elucidates the specific signaling pathways

modulated by 10-Acetoxy-8,9-epoxythymol isobutyrate. As mentioned, a related compound

has been linked to the inhibition of Akt and ERK pathways in melanoma cells.[6] Future

research is necessary to determine if 10-Acetoxy-8,9-epoxythymol isobutyrate interacts with

these or other cellular signaling cascades.

The following diagram illustrates a generalized Akt/ERK signaling pathway, which could be a

potential area of investigation for this compound.
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Hypothetical Target Signaling Pathway
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Caption: A generalized Akt/ERK signaling pathway, a hypothetical target for future investigation.
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Conclusion and Future Directions
10-Acetoxy-8,9-epoxythymol isobutyrate is a natural product with demonstrated presence in

several plant species. While preliminary data on related compounds suggest potential

antimicrobial and anticancer activities, there is a significant need for further research to fully

characterize this specific molecule. Future studies should focus on:

Developing and publishing a standardized, high-yield synthetic protocol.

Conducting comprehensive in vitro and in vivo studies to evaluate its biological activities,

including determination of IC50 and MIC values against a broader range of targets.

Investigating its mechanism of action and identifying the specific cellular signaling pathways

it modulates.

This technical guide summarizes the current state of knowledge on 10-Acetoxy-8,9-
epoxythymol isobutyrate and aims to provide a foundation for future research and

development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 10-Acetoxy-8,9-
epoxythymol isobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018721#10-acetoxy-8-9-epoxythymol-isobutyrate-
cas-number-106009-86-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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